5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole]

• IUPAC Name: 1-(2-methoxyphenyl)-5-[2-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanylethylsulfanyl]tetrazole
• InChI: InChI=1S/C18H18N8O2S2/c1-27-15-9-5-3-7-13(15)25-17(19-21-23-25)29-11-12-30-18-20-22-24-26(18)14-8-4-6-10-16(14)28-2/h3-10H,11-12H2,1-2H3
• InChI Key: MNPVPEBERHBQFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=N2)SCCSC3=NN=NN3C4=CC=CC=C4OC
• Molecular Formula: C18H18N8O2S2
• Molecular Weight: 442.5 g/mol

Description

5,5'-[Ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole], also known as EDTMT, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] is not fully understood. However, it has been suggested that 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] may exert its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has been reported to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in vitro and in vivo. It has also been reported to decrease fever and pain in animal models. Furthermore, 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has been shown to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to exhibit significant therapeutic potential in various scientific research studies. However, 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has some limitations, including its low solubility in water, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] research. One potential direction is to investigate the potential of 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to elucidate the mechanism of action of 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] and to identify its molecular targets. Furthermore, studies investigating the pharmacokinetics and pharmacodynamics of 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] are needed to optimize its therapeutic efficacy.

Scientific Research Applications

5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has shown potential therapeutic applications in various scientific research studies. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also shown potential as an antimicrobial agent against various bacterial strains. Furthermore, 5,5'-[ethane-1,2-diylbis(thio)]bis[1-(2-methoxyphenyl)-1H-tetrazole] has demonstrated significant cytotoxicity against cancer cell lines, making it a potential candidate for cancer therapy.